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Compound of Interest

Compound Name: Sp-8-Br-cAMPS

Cat. No.: B1245352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sp-8-Br-cAMPS (8-Bromoadenosine-3',5'-cyclic monophosphorothioate, Sp-isomer) is a

potent, cell-permeable and metabolically resistant activator of cAMP-dependent protein kinase

A (PKA).[1][2][3] Its resistance to hydrolysis by phosphodiesterases (PDEs) ensures a more

sustained activation of PKA signaling pathways compared to endogenous cAMP.[4][5] This

makes it an invaluable tool for studying the downstream effects of PKA activation in various

cellular processes. Proper preparation of a stable and accurate stock solution is the critical first

step for reliable and reproducible experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative data for Sp-8-Br-cAMPS, including its

molecular properties and solubility in common laboratory solvents.
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Parameter Value Source(s)

Molecular Formula C₁₀H₁₀BrN₅O₅PS · Na [6]

Formula Weight 446.2 g/mol [6]

Purity ≥98% [6]

EC₅₀ for PKA activation 360 nM [1][7]

Solubility in DMF 30 mg/mL [6]

Solubility in DMSO 25 mg/mL [6]

Solubility in PBS (pH 7.2) 10 mg/mL [6]

Solubility in Ethanol 0.5 mg/mL [6]

Long-term Storage (Solid) -20°C [2][6]

Stability (Solid) ≥ 4 years at -20°C [6]

Stock Solution Storage -20°C or -80°C [8][9]

Stock Solution Stability
Up to 1 month at -20°C, up to

6 months at -80°C
[9]

Signaling Pathway of Sp-8-Br-cAMPS
Sp-8-Br-cAMPS acts as an analog of cyclic AMP (cAMP), binding to the regulatory subunits of

Protein Kinase A (PKA). This binding event induces a conformational change, leading to the

dissociation and activation of the catalytic PKA subunits. These active subunits can then

phosphorylate a multitude of downstream substrate proteins, thereby regulating a wide array of

cellular functions.
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Caption: Signaling pathway of Sp-8-Br-cAMPS as a direct activator of Protein Kinase A (PKA).

Experimental Protocol: Preparation of Sp-8-Br-
cAMPS Stock Solution
This protocol provides a detailed methodology for the preparation of a 10 mM stock solution of

Sp-8-Br-cAMPS.

Materials:

Sp-8-Br-cAMPS sodium salt powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO) or sterile, nuclease-free water

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Equilibrate the Reagent: Before opening, allow the vial of Sp-8-Br-cAMPS powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of

moisture onto the hygroscopic powder.

Centrifuge the Vial: Briefly centrifuge the vial to ensure that all the powder is collected at the

bottom.

Calculate the Required Solvent Volume:

The molecular weight of Sp-8-Br-cAMPS sodium salt is 446.2 g/mol .

To prepare a 10 mM stock solution from 1 mg of the compound, the required volume of

solvent is calculated as follows:
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Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = (0.001 g / 446.2 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 224.1 µL

Dissolution:

Aseptically add the calculated volume (e.g., 224.1 µL for 1 mg) of sterile DMSO or water to

the vial.

Cap the vial tightly and vortex gently until the solid is completely dissolved. The solution

should be clear and free of particulates.

Aliquoting:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. The volume of the aliquots should be appropriate for your planned experiments to

avoid repeated freeze-thaw cycles.

Storage:

Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[9] Protect the aliquots from light.

Experimental Workflow
The following diagram illustrates the workflow for preparing the Sp-8-Br-cAMPS stock solution.
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Caption: Workflow for the preparation of Sp-8-Br-cAMPS stock solution.

Important Considerations
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Solvent Choice: While Sp-8-Br-cAMPS is soluble in both DMSO and aqueous buffers, the

choice of solvent should be compatible with your specific cell type and experimental design.

[2][6] Always include a vehicle control (the solvent alone at the same final concentration) in

your experiments.

Aliquoting: Avoiding repeated freeze-thaw cycles is crucial for maintaining the stability and

activity of the compound.[8][9]

Sterility: Maintain sterile technique throughout the procedure to prevent contamination of the

stock solution, especially if it will be used in cell culture experiments.

Protection from Light: Store stock solutions protected from light to prevent potential

photodegradation.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Enzo Life Sciences 8-Bromoadenosine 3',5'-cyclic Monophosphothioate, Sp-Isomer |
Fisher Scientific [fishersci.com]

3. Sp-8-Br-cAMPS BIOLOG Life Science Institute [biolog.de]

4. biolog.de [biolog.de]

5. benchchem.com [benchchem.com]

6. caymanchem.com [caymanchem.com]

7. Sp-8-Br-cAMPS | TargetMol [targetmol.com]

8. benchchem.com [benchchem.com]

9. medchemexpress.com [medchemexpress.com]

10. benchchem.com [benchchem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1245352?utm_src=pdf-body
https://www.fishersci.com/shop/products/sp-8br-camps-na-salt-1mg/502009308
https://www.caymanchem.com/product/16002/sp-8-bromo-cyclic-amps-sodium-salt
https://www.benchchem.com/pdf/Foundational_Principles_of_Using_Sp_cAMPs_in_Biological_Research_An_In_depth_Technical_Guide.pdf
https://www.medchemexpress.com/8-bromo-camp.html
https://www.benchchem.com/pdf/Sp_8_CPT_cAMPS_stability_and_storage_conditions.pdf
https://www.benchchem.com/product/b1245352?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/sp-8-br-camps-sodium.html
https://www.fishersci.com/shop/products/sp-8br-camps-na-salt-1mg/502009308
https://www.fishersci.com/shop/products/sp-8br-camps-na-salt-1mg/502009308
https://www.biolog.de/sp-8-br-camps
https://www.biolog.de/media/TechInfo/B%20007.pdf
https://www.benchchem.com/pdf/The_Mechanism_of_Action_of_Sp_8_CPT_cAMPS_A_Technical_Guide.pdf
https://www.caymanchem.com/product/16002/sp-8-bromo-cyclic-amps-sodium-salt
https://www.targetmol.com/compound/sp_8_br_camps
https://www.benchchem.com/pdf/Foundational_Principles_of_Using_Sp_cAMPs_in_Biological_Research_An_In_depth_Technical_Guide.pdf
https://www.medchemexpress.com/8-bromo-camp.html
https://www.benchchem.com/pdf/Sp_8_CPT_cAMPS_stability_and_storage_conditions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Sp-8-
Br-cAMPS Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245352#how-to-prepare-sp-8-br-camps-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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